Cas no 2375273-40-6 (3-(chloromethyl)-1,2-oxazole-5-carbaldehyde)

• Product Name: 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde
• CAS No: 2375273-40-6
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• CID: 6403182
• PubChem ID: 145867219
• Update Time: 2025-06-29

3-(chloromethyl)-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde
• Z3281131601
• 2375273-40-6
• 3-(Chloromethyl)isoxazole-5-carbaldehyde
• EN300-2009656
• 5-Isoxazolecarboxaldehyde, 3-(chloromethyl)-

• Inchi： 1S/C5H4ClNO2/c6-2-4-1-5(3-8)9-7-4/h1,3H,2H2
• InChI Key： DHTGQIFIDAOKEA-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(CCl)=N1

Computed Properties

• Exact Mass: 144.9930561g/mol
• Monoisotopic Mass: 144.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 297.6±30.0 °C(Predicted)
• pka: -4.79±0.50(Predicted)

Additional information on 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde

Introduction to 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde (CAS No. 2375273-40-6)

3-(chloromethyl)-1,2-oxazole-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2375273-40-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic organic transformations. The compound’s molecular structure consists of an oxazole ring substituted with a chloromethyl group at the 3-position and an aldehyde functionality at the 5-position, making it a versatile intermediate for further derivatization and functionalization.

The oxazole core is a prominent scaffold in natural products and pharmaceuticals, known for its biological activity and stability. Its presence in 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde contributes to the compound’s reactivity and potential utility in drug discovery. The aldehyde group serves as a reactive site for condensation reactions, allowing for the formation of Schiff bases, imines, and other heterocyclic compounds. Additionally, the chloromethyl moiety introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that can be exploited in synthetic pathways.

Recent advancements in medicinal chemistry have highlighted the importance of oxazole derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at various positions of the oxazole ring can significantly alter the pharmacological properties of the resulting compounds. For instance, derivatives with electron-withdrawing groups at the 5-position, such as aldehydes or carboxylic acids, often exhibit enhanced binding affinity to biological targets. This underscores the relevance of 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde as a precursor for designing bioactive molecules.

In synthetic organic chemistry, 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde serves as a valuable building block for constructing more complex structures. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, enables the introduction of aryl or vinyl groups into the oxazole framework. Such modifications are crucial for generating libraries of compounds with diverse chemical properties for high-throughput screening. Furthermore, the aldehyde functionality allows for oxidation to form carboxylic acids or reduction to yield primary alcohols, expanding its synthetic utility.

The pharmaceutical industry has shown interest in exploring 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde due to its potential as an intermediate in drug development. Researchers have investigated its derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. For example, certain oxazole-based compounds have been reported to inhibit enzymes involved in pathogenic processes by interacting with specific binding pockets. The reactivity of the chloromethyl group allows for further functionalization to tailor these interactions precisely.

From a mechanistic standpoint, 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde exhibits interesting reactivity patterns that make it suitable for studying reaction mechanisms in organic synthesis. The compound’s ability to participate in Michael additions and aldol condensations provides insights into electron-deficient aldehydes and their role in catalytic processes. Such studies contribute to the broader understanding of heterocyclic chemistry and inform the design of more efficient synthetic methodologies.

The development of new analytical techniques has also enhanced our ability to study 3-(chloromethyl)-1,2-oxazole-5-carbaldehyde and its derivatives. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to elucidate structural details and confirm reaction outcomes. These techniques ensure high accuracy in characterizing complex molecules derived from this intermediate.

In conclusion,3-(chloromethyl)-1,2-oxazole-5-carbaldehyde (CAS No. 2375273-40-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an excellent candidate for developing new pharmaceuticals and synthetic intermediates. As research continues to uncover novel applications for this compound,its importance is likely to grow further, reinforcing its position as a cornerstone in modern chemical synthesis.